Cas no 1207025-95-3 (N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide)

• Product Name: N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide
• CAS No: 1207025-95-3
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 5399183
• Update Time: 2025-10-29

N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide
• N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide

• Inchi： 1S/C22H18FN3O3S/c1-25(16-7-5-15(23)6-8-16)19(27)11-26-13-24-20-18(12-30-21(20)22(26)28)14-3-9-17(29-2)10-4-14/h3-10,12-13H,11H2,1-2H3
• InChI Key： ZMHGTNDGWYYZNP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(F)C=C1)C)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide

N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide: A Comprehensive Overview

N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide, commonly referred to by its CAS number 1207025-95-3, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thienopyrimidine core, a fluorophenyl group, and a methoxyphenyl substituent. The molecule's unique architecture makes it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such heterocyclic systems. The thienopyrimidine moiety, in particular, has been shown to exhibit promising biological activities, including anti-inflammatory and anticancer properties. This has prompted researchers to investigate the compound's potential as a lead molecule in drug discovery.

One of the most notable features of this compound is its ability to modulate key cellular pathways. Studies have demonstrated that the fluorophenyl group plays a critical role in enhancing the compound's bioavailability and stability. Furthermore, the methoxyphenyl substituent contributes to the molecule's hydrophobicity, which is essential for its interaction with target proteins. These findings highlight the importance of structural optimization in achieving desired pharmacokinetic profiles.

Recent research has also focused on the compound's potential as an inhibitor of specific kinases involved in cancer progression. Preclinical studies have shown that this compound can effectively suppress the activity of these kinases, leading to significant tumor growth inhibition in animal models. These results underscore its potential as a candidate for anticancer therapy.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The thienopyrimidine core exhibits unique electronic properties that make it suitable for applications in organic electronics. Researchers are currently investigating its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve multiple steps and require harsh reaction conditions. However, recent breakthroughs in catalytic chemistry have enabled the development of more sustainable and cost-effective synthesis pathways. These advancements are expected to facilitate large-scale production of the compound for both academic and industrial applications.

From an environmental perspective, the synthesis and application of this compound are being carefully evaluated to ensure minimal ecological impact. Researchers are exploring green chemistry approaches to reduce waste generation and improve atom economy during the synthesis process. Such efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, N-(4-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-methylacetamide (CAS 1207025-95-3) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it a valuable tool for advancing both therapeutic development and materials science. As research continues to unfold, this compound is poised to contribute significantly to scientific progress and innovation.